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Compound of Interest

1-(Dimethyl-1,2-oxazol-4-
Compound Name:

yl)propan-2-amine
CAS No.: 893641-16-2

Cat. No.: B3296444

Get Quote

Executive Summary

This technical guide details the synthesis pathway for 1-(3,5-dimethylisoxazol-4-yl)propan-2-
amine, a heterocyclic bioisostere of amphetamine. In this structure, the phenyl ring of the
phenethylamine scaffold is replaced by a 3,5-dimethylisoxazole moiety. This modification is
frequently explored in medicinal chemistry to modulate metabolic stability, lipophilicity, and
binding affinity at monoamine transporters.

The protocol focuses on a two-step sequence: a Henry Reaction (Nitroaldol Condensation)
followed by a Hydride Reduction. This route is selected for its scalability, high atom economy,
and the commercial availability of the starting material, 3,5-dimethylisoxazole-4-carbaldehyde.

Retrosynthetic Analysis

The target molecule is a primary amine with a propyl chain attached to the 4-position of the
isoxazole ring. The most logical disconnection occurs at the C-N bond (reductive amination) or
the C-C bond alpha to the ring (Henry reaction).
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o Target: 1-(3,5-dimethylisoxazol-4-yl)propan-2-amine
e Precursor A (Intermediate): 3,5-Dimethyl-4-(2-nitropropen-1-yl)isoxazole
» Starting Material: 3,5-Dimethylisoxazole-4-carbaldehyde + Nitroethane

Pathway Logic[1]

e C-C Bond Formation: The aldehyde functionality at C4 is condensed with nitroethane to form
the nitroalkene.

e Functional Group Interconversion: The nitroalkene is reduced to the amine.[1] Lithium
Aluminum Hydride (LiAIH

) is chosen over catalytic hydrogenation (H

/Pd) to prevent the reductive cleavage of the labile N-O bond within the isoxazole ring.
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Figure 1: Retrosynthetic disconnection showing the conversion of the aldehyde to the target
amine via a nitroalkene intermediate.

Experimental Protocol
Phase 1: Henry Reaction (Nitroalkene Synthesis)

Objective: Condensation of 3,5-dimethylisoxazole-4-carbaldehyde with nitroethane to yield 3,5-
dimethyl-4-(2-nitropropenyl)isoxazole.

Reagents & Materials
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Component Equiv. Role
3,5-Dimethylisoxazole-4-
1.0 Substrate

carbaldehyde

Nitroethane 5.0-10.0 Reagent & Solvent carrier

Ammonium Acetate 0.5 Catalyst

Glacial Acetic Acid Solvent Reaction Medium
Methodology

e Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

o Charging: Dissolve 3,5-dimethylisoxazole-4-carbaldehyde (10 mmol) in glacial acetic acid
(20 mL).

¢ Addition: Add nitroethane (50 mmol) and ammonium acetate (5 mmol).

o Reflux: Heat the mixture to gentle reflux (approx. 100-110°C) for 2—4 hours. Monitor via TLC
(Solvent: 20% EtOAc/Hexane) for the disappearance of the aldehyde spot.

o Mechanistic Insight: The ammonium acetate generates ammonia in situ, forming an imine
intermediate which facilitates deprotonation of nitroethane, followed by nucleophilic attack

and dehydration.
e Workup:
o Cool reaction mixture to room temperature.
o Pour into ice-cold water (100 mL). The product typically precipitates as a yellow solid.

o If oil forms, extract with Dichloromethane (DCM) (3 x 30 mL), wash organic phase with
brine, dry over anhydrous MgSO

, and evaporate.

 Purification: Recrystallize from Isopropanol (IPA) or Ethanol/Water to yield yellow needles.
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Phase 2: Hydride Reduction

Objective: Reduction of the nitroalkene double bond and nitro group to the primary amine.

CRITICAL WARNING: Isoxazole rings are sensitive to reductive cleavage (N-O bond
breakage). Avoid catalytic hydrogenation (Raney Ni or Pd/C) unless strictly controlled. LiAIH

Is preferred for preserving the heterocycle under controlled conditions.

Reagents & Materials

Component Equiv. Role

Nitroalkene Intermediate 1.0 Substrate

LiAIH

4.0 Reducing Agent

(1.0M in THF)

Anhydrous THF Solvent Medium

2-Propanol / NaOH Quench Workup Reagents
Methodology

¢ Inert Atmosphere: Flame-dry a 3-neck flask and flush with Argon or Nitrogen.
o Catalyst Prep: Charge flask with anhydrous THF and LiAIH

(4 equivalents). Cool to 0°C in an ice bath.

» Addition: Dissolve the nitroalkene intermediate in anhydrous THF. Add this solution dropwise
to the LiAIH

slurry.

o Note: The reaction is highly exothermic. Maintain internal temperature < 10°C during

addition to prevent side reactions.

o Reaction: Once addition is complete, allow the mixture to warm to room temperature, then

heat to reflux for 4—6 hours.
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o Color Change: The yellow color of the nitroalkene should fade to a grey/white suspension.

e Quenching (Fieser Method):
o Cool to 0°C.

o Carefully add water (x mL), then 15% NaOH (x mL), then water (3x mL), where x = grams
of LiAIH

used.

o Stir until a granular white precipitate (Lithium Aluminate salts) forms.

« |solation: Filter off the salts. Evaporate the filtrate to obtain the crude amine oil.

Phase 3: Purification (Acid-Base Extraction)

To ensure pharmaceutical-grade purity (removing non-basic side products):

Dissolve crude oil in dilute HCI (1M).

e Wash the aqueous acidic layer with DCM (removes neutral impurities/unreacted starting
material). Discard organic layer.

» Basify the aqueous layer to pH > 12 using 20% NaOH.
o Extract the freebase amine into DCM (3 x).
e Dry over Na

SO
and evaporate to yield the pure amine oil.

o Optional: Generate the Hydrochloride salt by bubbling dry HCI gas through an ethereal
solution of the amine.

Workflow Visualization
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Figure 2: Operational workflow from starting materials to purified amine.
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Analytical Characterization (Expected)

Researchers should validate the product using the following spectral markers:
e 1H NMR (CDCI
, 400 MHz):
o 1.10 (d, 3H, -CH
of propyl chain).
o 2.20 & 2.35 (s, 6H, Isoxazole -CH

groups).

o 2.50-2.70 (m, 2H, Benzylic-like -CH
).

o 3.10-3.20 (m, 1H, Methine -CH-).
e IR Spectroscopy:
o Absence of 1350/1530 cm

(Nitro stretch).

o Presence of 3300-3400 cm

(Primary amine N-H stretch).

o Presence of 1600-1650 cm

(C=N/ C=C of isoxazole ring).

Safety & Compliance

e Chemical Hazards:

o Nitroethane: Flammable and suspected of causing genetic defects. Use in a fume hood.
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o LiAIH

: Reacts violently with water/moisture liberating hydrogen gas. Standard Class D fire
protocols apply.

» |soxazole Stability: The isoxazole ring is stable to acid but labile to strong bases at high
temperatures and reducing conditions (hydrogenolysis). The protocol above uses LiAIH

, which preserves the ring under reflux, whereas catalytic hydrogenation (e.g., H
/Pd-C) often cleaves the N-O bond to form enaminoketones [1].

e Regulatory Status: This compound is a structural analogue of amphetamine. While it may be
intended for receptor binding studies (e.g., TAAR1 or MAT), researchers must verify local
scheduling laws regarding "substantially similar* analogues before synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Henry reaction - Wikipedia [en.wikipedia.org]
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 To cite this document: BenchChem. [Technical Synthesis Guide: 1-(3,5-Dimethylisoxazol-4-
yl)propan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3296444/docs#technical-synthesis-guide-1-3-5-
dimethylisoxazol-4-yl-propan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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